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Compound of Interest

Compound Name: PNU-176798

Cat. No.: B10801108 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
PNU-176798 is an oxazolidinone antimicrobial agent that inhibits bacterial protein synthesis.[1]

[2] Accurate and consistent preparation of stock solutions is critical for reliable experimental

outcomes in microbiological and pharmacological studies. These application notes provide

detailed protocols for the preparation, storage, and handling of PNU-176798 stock solutions to

ensure their stability and efficacy for in vitro and in vivo research.

Chemical Properties and Solubility
A comprehensive understanding of the physicochemical properties of PNU-176798 is essential

for the proper preparation of stock solutions. The key properties are summarized in the table

below.
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Property Value Source

Molecular Formula C₁₆H₁₃FN₄O₃S [2]

Molecular Weight 360.36 g/mol [2][3]

CAS Number 428861-91-0 [2][3]

Appearance Crystalline solid N/A

Solubility Soluble in DMSO (10 mM) [2][3]

Experimental Protocols
PNU-176798 powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

This protocol describes the preparation of a 10 mM stock solution of PNU-176798 in DMSO.

Pre-weighing Preparation: Allow the PNU-176798 powder to equilibrate to room temperature

before opening the vial to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of PNU-176798 powder. For example, to prepare 1 mL of a 10 mM

stock solution, weigh 3.60 mg of PNU-176798.

Calculation:

Volume (L) x Concentration (mol/L) = Moles
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0.001 L x 0.01 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 360.36 g/mol = 0.0036 g = 3.60 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube

containing the PNU-176798 powder. For a 10 mM solution from 3.60 mg of powder, add 1

mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly until the compound is completely

dissolved. Gentle warming to 37°C and sonication in an ultrasonic bath can aid in dissolution

if necessary.[3]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is recommended to aliquot the stock solution into smaller, single-use volumes

in sterile cryovials.[3]

Storage Conditions: Store the aliquots at -20°C for short-term storage (up to 1 month) or at

-80°C for long-term storage (up to 6 months).[3]

Visualization of Experimental Workflow and
Mechanism of Action
The following diagram outlines the key steps for preparing a PNU-176798 stock solution.
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Preparation

Dissolution

Storage

Equilibrate PNU-176798 to Room Temperature

Weigh PNU-176798 Powder

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot into Single-Use Vials

Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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